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Compound of Interest

Compound Name: Sigmoidin A

CAS No.: 87746-48-3

Cat. No.: B192380

Get Quote

Abstract & Scientific Context
Sigmoidin A (C₂₅H₂₈O₆) is a bioactive prenylated flavanone originally isolated from Erythrina

sigmoidea.[1] It exhibits significant antimicrobial, antioxidant, and anti-inflammatory properties,

specifically as a selective inhibitor of 5-lipoxygenase (5-LOX) [1].

However, the presence of two prenyl (3-methyl-2-butenyl) groups on the B-ring renders

Sigmoidin A highly lipophilic and sensitive to oxidative degradation. Improper solubilization in

dimethyl sulfoxide (DMSO) frequently leads to compound precipitation upon aqueous dilution

or oxidative artifacts during storage. This application note provides a field-validated protocol to

ensure the chemical integrity and biological reproducibility of Sigmoidin A in cellular and

enzymatic assays.

Physicochemical Profile
Before handling, verify the specific batch parameters.[2] The molecular weight below is the

standard for Sigmoidin A.
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Property Specification

IUPAC Name

(2S)-2-[3,4-dihydroxy-2,5-bis(3-methylbut-2-

enyl)phenyl]-5,7-dihydroxy-2,3-dihydrochromen-

4-one

Molecular Formula C₂₅H₂₈O₆

Molecular Weight 424.49 g/mol

Solubility (DMSO) ~13 mg/mL (approx. 30 mM) [2]

Solubility (Water) Insoluble (Precipitates immediately)

Appearance Off-white to light yellow solid

Stability
Sensitive to light, oxidation, and freeze-thaw

cycles

Critical Materials & Reagents
Sigmoidin A: Solid powder (Store at -20°C, desiccated).

Solvent:Anhydrous DMSO (Dimethyl Sulfoxide), ≥99.9%, sterile filtered.

Critical Insight: Standard DMSO is hygroscopic. Absorbed atmospheric water can catalyze

the precipitation of prenylated flavonoids and facilitate hydrolysis. Use a fresh bottle or

DMSO stored over molecular sieves.

Vials: Amber glass vials with Teflon-lined caps (to prevent plasticizer leaching and

photodegradation).

Equipment: Vortex mixer, Ultrasonic water bath (temperature controlled).

Protocol 1: Preparation of Stock Solution (10 mM)
Target Concentration: 10 mM is the recommended standard stock. Higher concentrations (e.g.,

30 mM) approach the solubility limit and increase the risk of crashing out during freeze cycles.

Step-by-Step Methodology:
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Equilibration: Remove the Sigmoidin A vial from the freezer and allow it to equilibrate to

room temperature (approx. 15-20 mins) before opening.

Why? Opening a cold vial causes condensation of atmospheric moisture onto the

hygroscopic powder, accelerating degradation.

Weighing: Weigh 1.0 mg of Sigmoidin A into a sterile amber glass vial.

Note: Due to static electricity often affecting small flavonoid masses, use an anti-static gun

if available.

Calculation (for 1 mg):

Solubilization: Add 235.6 µL of Anhydrous DMSO to the vial.

Mixing: Vortex vigorously for 30 seconds.

Observation: If the solution is not perfectly clear, sonicate in a water bath at 37°C for 2-5

minutes. Do not exceed 40°C, as prenyl groups are thermally labile.

Inspection: Invert the vial against a light source. The solution must be a clear, yellow-tinted

liquid with no visible particulates.

Protocol 2: Storage & Handling
Prenylated flavonoids are prone to oxidation at the prenyl double bonds.

Aliquoting: Immediately dispense the stock solution into small, single-use aliquots (e.g., 20–

50 µL) in amber microtubes.

Why? Repeated freeze-thaw cycles introduce moisture and oxygen, leading to

polymerization or precipitation.

Storage Conditions:

Short-term (1 month): -20°C.[3]

Long-term (6 months): -80°C.[3]
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Inert Gas Overlay (Optional but Recommended): If storing larger volumes, overlay the liquid

with Argon or Nitrogen gas before capping to displace oxygen.

Protocol 3: Serial Dilution for Bioassays
Directly adding high-concentration DMSO stock to cell culture media often causes immediate

precipitation (the "crashing out" effect), resulting in false negatives in bioassays.

The "Intermediate Dilution" Method:

Prepare Intermediate Stock: Dilute the 10 mM DMSO stock 1:10 in pure DMSO to create a 1

mM working stock.

Prepare Aqueous Working Solution:

Add the 1 mM DMSO solution dropwise to the culture medium/buffer while vortexing.

Ensure the final DMSO concentration remains < 0.5% (v/v) to avoid solvent toxicity.[4]

Example: To achieve 5 µM final concentration in 1 mL media: Add 5 µL of 1 mM stock.

(DMSO = 0.5%).[3]

Molarity Calculator (Based on MW 424.49)
Use this table to determine the volume of DMSO required to dissolve specific masses of

Sigmoidin A.

Target
Concentration

Mass: 1 mg Mass: 5 mg Mass: 10 mg

1 mM 2.356 mL 11.779 mL 23.558 mL

5 mM 471.2 µL 2.356 mL 4.712 mL

10 mM (Standard) 235.6 µL 1.178 mL 2.356 mL

25 mM (High) 94.2 µL 471.2 µL 942.3 µL

Workflow Visualization
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Figure 1: Step-by-step workflow for the solubilization and handling of Sigmoidin A to ensure

stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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